6-T-GDP

• Molecular Formula: C10H15N5O10P2S
• Molecular Weight: 459.27 g/mol
• InChI: InChI=1S/C10H15N5O10P2S/c11-10-13-7-4(8(28)14-10)12-2-15(7)9-6(17)5(16)3(24-9)1-23-27(21,22)25-26(18,19)20/h2-3,5-6,9,16-17H,1H2,(H,21,22)(H2,18,19,20)(H3,11,13,14,28)/t3-,5+,6?,9-/m1/s1
• InChIKey: IUTNWRFYTFZSEK-ACJOCUEISA-N

6-T-GDP: A Thiopurine Metabolite for Rac1 Research

6-T-GDP (6-Thioguanosine 5'-diphosphate), CAS 16541-19-8, is a key intracellular metabolite derived from thiopurine prodrugs such as azathioprine and 6-mercaptopurine [1]. As a thiopurine nucleotide analog, it functions as an inactive precursor in the metabolic pathway leading to the active triphosphate form, 6-TGTP [2]. Its primary mechanism involves the formation of a biologically inactive adduct with the small GTPase Rac1, contributing to the immunosuppressive effects of thiopurine therapy [3].

WorkflowRac1 GTPase locking studies

Use ContextThiopurine metabolite quantification standard

Selection LogicDefined phosphate form; not total TGNs

• [1] 6-Thio-GDP (6-Thio-guanosine-5'-diphosphate, Sodium salt) Product Page. Jena Bioscience. CAS: 16541-19-8. View Source
• [2] Neurath MF, et al. 6-thioguanosine diphosphate and triphosphate levels in red blood cells and response to azathioprine therapy in Crohn's disease. Clin Gastroenterol Hepatol. 2005 Oct;3(10):1007-14. View Source
• [3] Shin JY, et al. Thiopurine Prodrugs Mediate Immunosuppressive Effects by Interfering with Rac1 Protein Function. J Biol Chem. 2016 Jun 24;291(26):13699-714. View Source

6-T-GDP vs. Other Thiopurine Metabolites

Substituting 6-T-GDP with structurally similar nucleotides like guanosine diphosphate (GDP) or other thiopurine metabolites (e.g., 6-TGTP, 6-TGMP) is not scientifically valid due to its unique, dual role as both an inactive precursor and a specific Rac1 inhibitor. Unlike GDP, which is a natural cellular metabolite, 6-T-GDP contains a sulfur atom at the 6-position, conferring distinct biochemical properties and a specific mechanism of action [1]. Furthermore, its conversion to the active 6-TGTP is a critical, enzyme-dependent step (catalyzed by NDPK) that is highly variable between individuals [2]. This contrasts with 6-TGTP, which is the active form that directly targets Rac1. Using 6-TGTP in an assay would bypass the critical metabolic step of TGDP conversion and the subsequent accumulation of the inactive TGDP-Rac1 adduct, thus misrepresenting the in vivo pharmacology of thiopurines [3].

Activity State Mismatch

6-T-GTP is the active Rac1-binding form; 6-T-GDP is the inactive lock. Substitution reverses functional profile.

Endpoint Context

Elevated 6-T-GDP proportion independently correlates with non-response endpoint. Total 6-TGNs cannot resolve this signal.

Ex Vivo Interconversion

6-T-GDP and 6-T-GTP interconvert in stored blood. Using total TGNs or substituting one phosphate for another may mask actual ratios.

• [1] 6-Thio-GDP (6-Thio-guanosine-5'-diphosphate, Sodium salt) Product Page. Jena Bioscience. CAS: 16541-19-8. View Source
• [2] Karner S, et al. Determination of 6-thioguanosine diphosphate and triphosphate and nucleoside diphosphate kinase activity in erythrocytes: novel targets for thiopurine therapy? Ther Drug Monit. 2010 Apr;32(2):119-28. View Source
• [3] Shin JY, et al. Thiopurine Prodrugs Mediate Immunosuppressive Effects by Interfering with Rac1 Protein Function. J Biol Chem. 2016 Jun 24;291(26):13699-714. View Source

6-T-GDP: Quantitative Differentiation Evidence

Predictive Marker of Poor Azathioprine Response

In a direct head-to-head mechanistic study, 6-T-GDP (as the 6-TGDP-Rac1 adduct) is biologically inactive, in contrast to the 6-TGTP-Rac1 adduct, which is biologically active [1]. This was demonstrated using fluorescence-based binding assays. The inactivation is due to the inability of RhoGEF to exchange the adducted 6-TGDP for a free guanine nucleotide, leading to its cellular accumulation [2].

Predictive Marker

Endpoint context

High TGDP (>15% total TGNs) vs low TGDP — endpoint non-response correlation

Reported non-response endpoint context

Cohort of 50 Crohn's patients

Evidence Dimension	Biological Activity (Rac1 Adduct)
Target Compound Data	Biologically inactive
Comparator Or Baseline	6-TGTP-Rac1 adduct: Biologically active
Quantified Difference	Qualitative: Inactive vs. Active
Conditions	In vitro, Rac1 binding assay with recombinant proteins (Figure 4, Shin et al., 2016)

Why This Matters

This data confirms 6-T-GDP's unique role as a specific, inactive precursor in the Rac1 signaling pathway, making it the essential compound for studies on the mechanism of thiopurine-induced immunosuppression, which cannot be replaced by 6-TGTP or GDP.

• [1] Shin JY, et al. Thiopurine Prodrugs Mediate Immunosuppressive Effects by Interfering with Rac1 Protein Function. Figure 4. J Biol Chem. 2016 Jun 24;291(26):13699-714. View Source
• [2] Shin JY, et al. Thiopurine Prodrugs Mediate Immunosuppressive Effects by Interfering with Rac1 Protein Function. J Biol Chem. 2016 Jun 24;291(26):13699-714. View Source

Erythrocyte Concentration vs. 6-T-GTP

In a cross-study analysis of patients on thiopurine therapy, the total 6-thioguanine nucleotide (TGN) pool was found to consist primarily of TGTP and TGDP, with a negligible contribution from TGMP [1]. Specifically, using a validated HPLC method, TGTP contributed a median of 85% (range 78-90%) of the total TGN, while TGDP contributed a median of 14% (range 10-21%) [1]. Another independent study confirmed this distribution, reporting median baseline levels of 6-TGDP at 52 pmol/8x10^8 RBCs, significantly lower than the 319 pmol/8x10^8 RBCs for 6-TGTP [2].

Erythrocyte Concentration

Reported comparison

199 pmol/8×10⁸ RBC

Supports metabolite ratio quantification

vs 531 pmol for 6-T-GTP (n=7, Crohn's)

Evidence Dimension	Contribution to Total 6-Thioguanine Nucleotides (TGN)
Target Compound Data	14% of total TGN (range: 10-21%)
Comparator Or Baseline	6-TGTP: 85% of total TGN (range: 78-90%)
Quantified Difference	6-TGTP levels are approximately 6-fold higher than 6-TGDP
Conditions	In vivo (erythrocytes from patients with inflammatory bowel disease on azathioprine)

Why This Matters

This data provides a quantitative benchmark for researchers using 6-T-GDP as an analytical standard. It confirms that in a typical patient sample, 6-TGDP is a minor, but consistently present and measurable, component of the active metabolite pool, essential for accurate therapeutic drug monitoring and pharmacokinetic studies.

• [1] Vikingsson S, et al. Monitoring of Thiopurine Metabolites in Patients With Inflammatory Bowel Disease-What Is Actually Measured? Ther Drug Monit. 2009 Jun;31(3):345-50. View Source
• [2] de Graaf P, et al. Influence of 5-aminosalicylic acid on 6-thioguanosine phosphate metabolite levels: a prospective study in patients under steady thiopurine therapy. Br J Pharmacol. 2010 Jul;160(5):1083-91. View Source

Rac1 Inactivation by Locked Adduct

A prospective clinical study established a direct, quantitative link between 6-TGDP levels and therapeutic outcome in Crohn's disease patients. The data demonstrated that a 6-TGDP level constituting more than 15% of the total 6-TGN pool was a useful surrogate parameter to predict poor response to azathioprine therapy [1]. Furthermore, patients with high total 6-TGN (>100 pmol/8x10^8 RBCs) but with an elevated TGDP fraction experienced worse outcomes (lower response rates, more disease flares) compared to those with high 6-TGN and predominantly detectable 6-TGTP levels [2].

Rac1 Locking Mechanism

Mechanistic study

6-T-GDP-Rac1 adduct non-exchangeable by RhoGEF; normal GDP-Rac1 exchangeable

Defines locked GTPase research state

Requires prior 6-T-GTP loading & RhoGAP

Evidence Dimension	Correlation with Therapeutic Response
Target Compound Data	TGDP levels >15% of total 6-TGN predict poor response
Comparator Or Baseline	Patients with high total 6-TGN (>100 pmol/8x10^8 RBCs) and low TGDP fraction (predominantly TGTP) show better response.
Quantified Difference	TGDP fraction threshold of 15% distinguishes responders from non-responders.
Conditions	In vivo (red blood cells from 50 Crohn's disease patients treated with azathioprine)

Why This Matters

This evidence defines 6-T-GDP not merely as a research tool but as a clinically relevant biomarker. Its precise quantification is essential for studies aiming to predict drug response or understand non-response mechanisms, directly impacting the procurement value for translational research.

• [1] Neurath MF, et al. 6-thioguanosine diphosphate and triphosphate levels in red blood cells and response to azathioprine therapy in Crohn's disease. Clin Gastroenterol Hepatol. 2005 Oct;3(10):1007-14. View Source
• [2] Teichgräber U, et al. (Semantic Scholar entry). 6-thioguanosine diphosphate and triphosphate levels in red blood cells and response to azathioprine therapy in Crohn's disease. View Source

Stability and Interconversion vs. 6-T-GTP

A validated ion-pair high-performance liquid chromatography (HPLC) method with fluorescence and ultraviolet detection has been established for the simultaneous quantification of 6-TGMP, 6-TGDP, and 6-TGTP in erythrocytes [1]. This method allows for the specific detection and quantification of 6-TGDP, which is crucial given its low abundance relative to 6-TGTP. The method's sensitivity is such that it can detect TGDP levels in the pmol range from 100 μL of red blood cells [2].

Ex Vivo Stability

Class-level

RBC isolation

Pre-analytical stability review

Phosphate interconversion risk beyond window

Evidence Dimension	Analytical Detectability
Target Compound Data	Quantifiable via HPLC-UV/fluorescence with a detection limit suitable for clinical samples (~pmol range).
Comparator Or Baseline	N/A - Method validation for the specific analyte.
Quantified Difference	N/A - Method established.
Conditions	In vitro (erythrocyte lysates from patients on thiopurine therapy)

Why This Matters

This evidence supports the practical use of 6-T-GDP as an analytical standard. It assures researchers that established, reproducible methods exist for its quantification in complex biological matrices, which is a critical factor for procurement in both basic and clinical research settings.

• [1] Karner S, et al. Determination of 6-thioguanosine diphosphate and triphosphate and nucleoside diphosphate kinase activity in erythrocytes: novel targets for thiopurine therapy? Ther Drug Monit. 2010 Apr;32(2):119-28. View Source
• [2] HPLC analysis of azathioprine metabolites in red blood cells, plasma and urine in renal transplant recipients. (Abstract reference). View Source

In Vivo Stability and Metabolism: 6-TGDP is a Key Intermediate in the Thiopurine Metabolic Pathway

6-T-GDP is not an end-product but a critical intermediate in the cellular conversion of 6-TGMP to the active 6-TGTP. This conversion is catalyzed by nucleoside diphosphate kinase (NDPK) [1]. In vitro studies using recombinantly expressed NDPK isoforms A and B showed that they catalyze the formation of TGTP from TGDP with specific activities of 30.6 +/- 3.88 nmol/min/mg and 41.2 +/- 1.05 nmol/min/mg, respectively [2]. This demonstrates that 6-TGDP is a functional substrate for this key metabolic enzyme.

Evidence Dimension	Enzymatic Conversion Rate (NDPK Activity)
Target Compound Data	Substrate for NDPK; conversion to TGTP: 30.6 ± 3.88 nmol/min/mg (NDPK A)
Comparator Or Baseline	NDPK B isoform conversion rate: 41.2 ± 1.05 nmol/min/mg
Quantified Difference	NDPK B is ~1.35x more active than NDPK A in converting TGDP to TGTP.
Conditions	In vitro enzyme assay with recombinantly expressed human NDPK isoforms A and B.

Why This Matters

This data positions 6-T-GDP as a necessary component for in vitro studies of thiopurine metabolism, particularly for investigating the role of NDPK in drug activation. Its availability is essential for enzymology research aiming to understand inter-individual variability in drug response.

• [1] Karner S, et al. Determination of 6-thioguanosine diphosphate and triphosphate and nucleoside diphosphate kinase activity in erythrocytes: novel targets for thiopurine therapy? Ther Drug Monit. 2010 Apr;32(2):119-28. View Source
• [2] Karner S, et al. Determination of 6-thioguanosine diphosphate and triphosphate and nucleoside diphosphate kinase activity in erythrocytes: novel targets for thiopurine therapy? Ther Drug Monit. 2010 Apr;32(2):119-28. View Source

6-T-GDP: Key Research Applications

Biomarker Standard for LC-MS/MS

6-T-GDP is essential as a pure analytical standard for the development, validation, and routine execution of HPLC or LC-MS/MS assays designed to quantify thiopurine metabolites in patient erythrocytes. As established in Section 3, it is a consistent and measurable component (14% of total TGN [6]) of the active metabolite pool, making its accurate quantification critical for TDM. Its use as a reference standard ensures the specificity and accuracy of assays that monitor drug adherence and predict clinical response, particularly given the established 15% threshold for predicting poor outcome [5].

RhoGEF-Resistant GTPase State Studies

6-T-GDP is the required compound for researchers investigating the molecular mechanism of thiopurine-mediated immunosuppression via Rac1 inactivation. Unlike 6-TGTP or GDP, 6-T-GDP uniquely forms the biologically inactive, accumulating TGDP-Rac1 adduct [6]. Experiments requiring the study of this specific inactive state, or the process of its formation from the active 6-TGTP-bound state, cannot be performed with any other nucleotide. This is a critical research tool for elucidating the precise steps in T-cell inactivation.

Modeling TPMT-Independent Non-Response

6-T-GDP serves as a specific substrate for nucleoside diphosphate kinase (NDPK) in vitro [6]. Researchers studying the kinetics of this crucial activation step, the role of different NDPK isoforms, or the impact of genetic polymorphisms on enzyme function require a pure source of 6-TGDP. The quantified specific activities for NDPK A and B using 6-TGDP as a substrate [5] provide a direct benchmark for such studies, making this compound essential for this area of pharmacogenetic research.

Pre-Analytical Stability Standardization

6-T-GDP is a necessary analytical reference for preclinical and clinical studies investigating the pharmacokinetics of thiopurines and the impact of co-administered drugs (e.g., 5-aminosalicylates) on their metabolism [6]. Quantifying changes in individual metabolite levels, including 6-TGDP, is crucial for understanding the mechanisms behind drug interactions and their potential clinical consequences. The compound's defined role as an intermediate allows researchers to pinpoint where in the metabolic pathway an interaction is occurring.

Application

Selection Property

Validation Focus

LC-MS/MS metabolite standard

Phosphate-form specific reference

Metabolite quantification accuracy

Rac1 GTPase locking studies

Non-exchangeable GDP analog

GEF-resistant state characterization

Thiopurine non-response pathway research

Inactive metabolite standard

Metabolite ratio-dependent signaling

Sample handling protocol validation

Ex vivo stability marker

Pre-analytical integrity audit

• [1] Vikingsson S, et al. Monitoring of Thiopurine Metabolites in Patients With Inflammatory Bowel Disease-What Is Actually Measured? Ther Drug Monit. 2009 Jun;31(3):345-50. View Source
• [2] Neurath MF, et al. 6-thioguanosine diphosphate and triphosphate levels in red blood cells and response to azathioprine therapy in Crohn's disease. Clin Gastroenterol Hepatol. 2005 Oct;3(10):1007-14. View Source
• [3] Shin JY, et al. Thiopurine Prodrugs Mediate Immunosuppressive Effects by Interfering with Rac1 Protein Function. J Biol Chem. 2016 Jun 24;291(26):13699-714. View Source
• [4] Karner S, et al. Determination of 6-thioguanosine diphosphate and triphosphate and nucleoside diphosphate kinase activity in erythrocytes: novel targets for thiopurine therapy? Ther Drug Monit. 2010 Apr;32(2):119-28. View Source
• [5] Karner S, et al. Determination of 6-thioguanosine diphosphate and triphosphate and nucleoside diphosphate kinase activity in erythrocytes: novel targets for thiopurine therapy? Ther Drug Monit. 2010 Apr;32(2):119-28. View Source
• [6] de Graaf P, et al. Influence of 5-aminosalicylic acid on 6-thioguanosine phosphate metabolite levels: a prospective study in patients under steady thiopurine therapy. Br J Pharmacol. 2010 Jul;160(5):1083-91. View Source